Cas no 1318776-59-8 (4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride)

• Product Name: 4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride
• CAS No: 1318776-59-8
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• CID: 5917323
• PubChem ID: 66653536
• Update Time: 2025-10-28

4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(1-methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride
• 4-[(1-methyl-1H-imidazol-2-yl)methoxy]benzoic acid hydrochloride
• EN300-6762559
• 1318776-59-8
• SCHEMBL322268
• 4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride

• Inchi： 1S/C12H12N2O3.ClH/c1-14-7-6-13-11(14)8-17-10-4-2-9(3-5-10)12(15)16;/h2-7H,8H2,1H3,(H,15,16);1H
• InChI Key： RTPGYULJNQWPEH-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(=O)O)=CC=1)CC1=NC=CN1C

Computed Properties

• Exact Mass: 268.0614700g/mol
• Monoisotopic Mass: 268.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride

Research Briefing on 4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride (CAS: 1318776-59-8)

4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride (CAS: 1318776-59-8) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymes or receptors. Its unique chemical structure, featuring a benzoic acid moiety linked to a methylimidazole group, makes it a versatile scaffold for medicinal chemistry. Researchers have explored its utility in modulating various biological pathways, including inflammation and cancer progression.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's inhibitory effects on a specific kinase involved in inflammatory responses. The study demonstrated that 4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride exhibited potent activity in vitro, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in cancer therapy. The study revealed that derivatives of 4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride could selectively target cancer cells by inhibiting a critical metabolic enzyme. This selectivity was attributed to the compound's ability to bind to the enzyme's active site with high affinity, as confirmed by X-ray crystallography.

Beyond its therapeutic potential, the compound has also been studied for its physicochemical properties. Research published in Chemical & Pharmaceutical Bulletin detailed its solubility, stability, and pharmacokinetic profile, which are crucial for its development as a drug candidate. The study emphasized the need for further optimization to improve its bioavailability and reduce potential off-target effects.

In conclusion, 4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride (CAS: 1318776-59-8) represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating key biological pathways. Ongoing research is focused on refining its structure-activity relationships and exploring its applications in diverse therapeutic areas. Future studies will likely delve into its clinical potential, paving the way for novel treatments in inflammation, oncology, and beyond.